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Compound of Interest |

(3-
Compound Name: Glycidoxypropyl)dimethylethoxysil

ane

\ J

This technical guide provides a comprehensive overview of (3-
Glycidoxypropyl)dimethylethoxysilane, a bifunctional organosilane increasingly utilized by
researchers, scientists, and drug development professionals. This document details its
chemical structure, physicochemical properties, and key applications, with a focus on surface
modification and its relevance in advanced materials and drug delivery systems.

Chemical Structure and Identification

(3-Glycidoxypropyl)dimethylethoxysilane is an organosilicon compound featuring a reactive
epoxy group and a hydrolyzable ethoxysilane group.[1][2] This dual functionality allows it to act
as a molecular bridge between inorganic substrates and organic polymers, making it an
effective coupling agent and adhesion promoter.[1][2]

Below is a diagram illustrating the chemical structure of (3-
Glycidoxypropyl)dimethylethoxysilane.

Caption: Chemical Structure of (3-Glycidoxypropyl)dimethylethoxysilane.

Table 1: Chemical Identifiers
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Identifier Value
ethoxy-dimethyl-[3-(oxiran-2-
IUPAC Name
ylmethoxy)propyl]silane[3]
CAS Number 17963-04-1[1][3]

Molecular Formula

C10H2203Si[1][2][3]

Molecular Weight 218.37 g/mol [4][5]

SMILES CCO--INVALID-LINK--(C)CCCOCC1CO1[3][4]
inChi InChl=1S/C10H2203Si/c1-4-13-14(2,3)7-5-6-
n

11-8-10-9-12-10/h10H,4-9H2,1-3H3[1][3]

Physicochemical Properties

(3-Glycidoxypropyl)dimethylethoxysilane is a colorless to slightly yellow liquid that is soluble

in organic solvents but reacts with water.[1] Its key physical and chemical properties are

summarized in the tables below.

Table 2: Physical Properties

Property Value

Appearance Clear to slightly yellow liquid[1]
Boiling Point 100 °C at 3 mmHg[4][5]1[6][7]1[8]
Density 0.95 g/mL at 25 °C[4][5][6][7][8]

Refractive Index (n20/D)

1.434[4][5]6]1[71ie]

Flash Point

87.22 °C (closed cup)[4]

Hydrolytic Sensitivity

Reacts slowly with moisture/water[5]

Table 3. Chemical Properties
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Property

Description

Reactivity

The ethoxy group is susceptible to hydrolysis,
especially in the presence of acid or base
catalysts, forming silanol groups (Si-OH). These
silanols can then condense to form stable
siloxane (Si-O-Si) bonds with inorganic
substrates or other silane molecules.[2] The
epoxy ring is reactive towards nucleophiles such
as amines, alcohols, and thiols, allowing for
covalent attachment of various organic

molecules.

Stability

Stable in sealed containers.[9] Reacts with
water and moisture in the air, liberating ethanol.
[9] Hazardous polymerization may occur if
heated above 120°C.[9]

Reaction Mechanisms

The utility of (3-Glycidoxypropyl)dimethylethoxysilane as a coupling agent stems from the

sequential reactions of its two functional groups. The process typically involves the hydrolysis

of the ethoxy group followed by condensation to form siloxane bonds with a substrate.

Subsequently, the epoxy ring can be opened for further functionalization.
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Hydrolysis & Condensation
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Caption: General reaction pathway for surface modification.
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Experimental Protocols
Surface Functionalization of Silica Nanoparticles

This protocol provides a general method for the surface modification of silica nanoparticles with

(3-Glycidoxypropyl)dimethylethoxysilane. This procedure can be adapted for other

inorganic nanoparticles with surface hydroxyl groups.

o Hydroxylation of Nanoparticles (Optional but Recommended):

[e]

To ensure a high density of surface hydroxyl groups, the nanoparticles can be pre-treated.

A common method involves treating the nanopatrticles with a "piranha solution" (a 3:1
mixture of concentrated sulfuric acid and 30% hydrogen peroxide). Caution: Piranha
solution is extremely corrosive and reactive. Handle with extreme care in a fume hood with
appropriate personal protective equipment.

Alternatively, treating with a strong acid like HCI can also increase surface hydroxylation.

After treatment, the nanoparticles should be thoroughly washed with deionized water until
the pH is neutral and then dried.

¢ Silanization Procedure:

Disperse the dried, hydroxylated silica nanopatrticles in a solvent such as toluene or
ethanol.

Add (3-Glycidoxypropyl)dimethylethoxysilane to the nanoparticle suspension. The
amount of silane used will depend on the surface area of the nanoparticles and the
desired grafting density.

The reaction is typically carried out at elevated temperatures (e.qg., refluxing toluene) for
several hours to promote the condensation reaction between the silane and the
nanoparticle surface.

After the reaction, the functionalized nanopatrticles are collected by centrifugation and
washed repeatedly with the solvent to remove any unreacted silane.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b096005?utm_src=pdf-body
https://www.benchchem.com/product/b096005?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o The particles are then dried, often under vacuum.

The successful functionalization can be confirmed by techniques such as Fourier-transform
infrared spectroscopy (FTIR), thermogravimetric analysis (TGA), and transmission electron
microscopy (TEM).
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Caption: Experimental workflow for nanoparticle functionalization.
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Applications in Drug Development

The ability to modify surfaces at the nanoscale makes (3-
Glycidoxypropyl)dimethylethoxysilane a valuable tool in drug development, particularly in
the creation of sophisticated drug delivery systems.

o Targeted Drug Delivery: The epoxy group on the functionalized surface can be used to attach
targeting ligands such as antibodies, peptides, or aptamers.[10] These ligands can then
guide the nanoparticle carrier to specific cells or tissues, increasing the local concentration of
the drug and reducing systemic side effects.[10]

o Controlled Release: The surface chemistry of a drug carrier influences the drug loading and
release kinetics. By modifying surfaces with this silane, it is possible to tailor the surface
properties (e.g., hydrophobicity, charge) to control the rate of drug elution. For example, TiO2
nanotubes modified with a related silane, (3-Glycidoxypropyl)trimethoxysilane, have been
shown to provide extended release of dexamethasone.[9]

o Biocompatibility: Surface modification can be used to improve the biocompatibility of
nanomaterials.[10] Coating nanoparticles can help them evade the immune system,
increasing their circulation time in the bloodstream and allowing for more effective drug
delivery.[11]

Safety and Toxicology

(3-Glycidoxypropyl)dimethylethoxysilane is classified as a skin and eye irritant.[9] It is a
combustible liquid and should be handled with appropriate safety precautions, including the
use of personal protective equipment such as gloves and safety goggles.[9] Upon contact with
water, it can hydrolyze to release ethanol, which may have chronic effects on the central
nervous system with prolonged or repeated exposure.[9] There is limited specific toxicological
data for (3-Glycidoxypropyl)dimethylethoxysilane itself, but related ethoxysilane compounds
have been studied. The toxicity of these compounds is often related to their hydrolysis
products.

Table 4. Safety and Hazard Information
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Hazard Description
Skin Irritation Causes skin irritation.[9]
Eye Irritation Causes serious eye irritation.[9]

May cause irritation to the respiratory tract.
Inhalation Overexposure may lead to coughing, headache,

and nausea.[9]

Ingestion May be harmful if swallowed.[9]

On contact with water, this compound liberates
Chronic Exposure ethanol, which is known to have a chronic effect

on the central nervous system.[9]

Fire Hazard Combustible liquid.[9]

In conclusion, (3-Glycidoxypropyl)dimethylethoxysilane is a versatile chemical tool for
researchers in materials science and drug development. Its dual functionality allows for the
robust modification of inorganic surfaces, enabling the creation of advanced materials with
tailored properties for a range of applications, from composites to sophisticated drug delivery
vehicles. Proper handling and an understanding of its reactivity are essential for its effective
and safe use in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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